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Abstract
Diallyldimethylsilane (C₈H₁₆Si) is a versatile organosilicon compound characterized by a

central silicon atom bonded to two methyl groups and two reactive allyl moieties. This structure

makes it a valuable precursor and monomer in organosilicon chemistry, particularly in the

synthesis of polymers, functionalized silanes, and complex molecular architectures. Its utility

stems from the dual reactivity of its allyl groups, which are amenable to a wide array of

transformations including hydrosilylation, olefin metathesis, and thiol-ene additions. This guide

provides an in-depth exploration of the core physicochemical properties, synthesis, and

reactive chemistry of diallyldimethylsilane, offering field-proven insights and detailed

experimental protocols for researchers, scientists, and professionals in drug development and

materials science.

Physicochemical and Spectroscopic Profile
Diallyldimethylsilane is a colorless, highly flammable liquid with a molecular weight of 140.30

g/mol .[1][2] A comprehensive summary of its properties is essential for its safe handling and

application in experimental design.
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Table 1: Physicochemical Properties of Diallyldimethylsilane
Property Value Source(s)

Molecular Formula C₈H₁₆Si [1][3][4][5]

Molecular Weight 140.30 g/mol [1][5]

IUPAC Name dimethyl-bis(prop-2-enyl)silane [5]

CAS Number 1113-12-8 [4][5][6]

Appearance Colorless clear liquid [6]

Density 0.77 g/mL at 25 °C [6]

Boiling Point 135 °C [6]

Flash Point 19 °C [4]

Refractive Index n20/D 1.44 [6]

Spectroscopic data is critical for the verification of diallyldimethylsilane's identity and purity.

PubChem provides access to various spectral data, including Fourier-transform infrared (FTIR)

and nuclear magnetic resonance (NMR) spectra, which are indispensable for quality control in

a research setting.[5]

Molecular Structure Diagram
The structure of diallyldimethylsilane features a central tetrahedral silicon atom, providing a

flexible scaffold for the two allyl groups.
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Caption: Workflow for the synthesis of diallyldimethylsilane.
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Key Reactivity: Ring-Closing Metathesis (RCM)
The two terminal allyl groups of diallyldimethylsilane make it an ideal substrate for Ring-

Closing Metathesis (RCM), a powerful reaction in organic chemistry for forming cyclic

compounds. [7][8]Catalyzed by ruthenium complexes, such as Grubbs' catalysts, RCM

proceeds by intramolecularly rearranging the double bonds to form a new five-membered

silacyclopentene ring and liberating ethylene gas as a byproduct. [9]

Expertise & Experience: Catalyst Selection and Handling
Grubbs' catalysts are highly effective but are sensitive to air and impurities. The choice

between first, second, or third-generation catalysts depends on the desired reactivity and

functional group tolerance. For a simple substrate like diallyldimethylsilane, a second-

generation Grubbs' catalyst is robust and highly active. The reaction should be performed in a

dry, degassed solvent (typically dichloromethane, CH₂Cl₂) under an inert atmosphere to protect

the catalyst from deactivation. The driving force for the reaction is the formation of volatile

ethylene, which can be removed from the reaction vessel to drive the equilibrium towards the

product. [9]

Experimental Protocol: RCM of Diallyldimethylsilane
This protocol is adapted from standard procedures for the RCM of similar diallyl substrates. [3]

[10] Materials:

Diallyldimethylsilane

Grubbs' Catalyst, 2nd Generation

Anhydrous, degassed dichloromethane (CH₂Cl₂)

Ethyl vinyl ether (for quenching)

Silica gel for column chromatography

Schlenk flask and inert atmosphere setup

Procedure:
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Reaction Setup: In a glovebox or under a strict inert atmosphere, add Grubbs' catalyst 2nd

generation (e.g., 35 mg, 0.041 mmol, 5 mol%) to an oven-dried Schlenk flask containing a

magnetic stir bar.

Solvent and Substrate Addition: Outside the glovebox, use a cannula or syringe to add 80

mL of dry, degassed CH₂Cl₂ to the flask under a positive pressure of nitrogen. Stir until the

catalyst dissolves. Add diallyldimethylsilane (118 mg, 0.84 mmol) to the flask via syringe.

Reaction Execution: Stir the reaction mixture at room temperature for 1-2 hours under a

gentle flow of nitrogen to help remove the ethylene byproduct. Monitor the reaction progress

by thin-layer chromatography (TLC).

Quenching: Once the starting material is consumed, add a few drops of ethyl vinyl ether to

the flask to quench the catalyst. Stir for 20 minutes.

Purification: Remove the solvent by rotary evaporation. The resulting residue can be purified

by flash column chromatography on silica gel to yield the silacyclopentene product.

RCM Reaction Diagram
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Caption: Ring-Closing Metathesis of diallyldimethylsilane.

Other Key Reactions and Applications

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b075015/docs?utm_src=pdf-body#diallyldimethylsilane-a-technical-guide-for-advanced-synthesis-and-material-application
https://www.benchchem.com/product/b075015/docs?utm_src=pdf-body-img#diallyldimethylsilane-a-technical-guide-for-advanced-synthesis-and-material-application
https://www.benchchem.com/product/b075015/docs?utm_src=pdf-body#diallyldimethylsilane-a-technical-guide-for-advanced-synthesis-and-material-application
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075015?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Beyond RCM, the allyl groups of diallyldimethylsilane are substrates for several other high-

impact transformations.

Hydrosilylation: This is the platinum-catalyzed addition of a Si-H bond across the allyl double

bond. It is a fundamental reaction for creating silicon-carbon bonds and is widely used in the

curing of silicone elastomers and for synthesizing more complex organosilanes. [6]* Thiol-

Ene "Click" Reaction: The radical-mediated addition of a thiol (R-SH) across the allyl double

bonds is a highly efficient "click" reaction. [6]This process is valuable for surface modification

and the synthesis of functional polymers and materials under mild conditions.

These reactions enable the use of diallyldimethylsilane as a versatile intermediate and

building block in several fields:

Polymer Chemistry: It can be used as a monomer or cross-linking agent in the production of

silicone polymers (polysiloxanes), which have applications as sealants, adhesives, and

coatings. [6]* Materials Science: It serves as a reagent for surface modification, for example,

to render surfaces hydrophobic. [6]* Pharmaceutical and Chemical Synthesis: As an

intermediate, it facilitates the construction of more complex silicon-containing molecules for

drug discovery and specialty chemicals. [4]

Safety and Handling
Diallyldimethylsilane is a hazardous chemical and must be handled with appropriate safety

precautions.

GHS Hazards: It is classified as a highly flammable liquid and vapor (H225). It causes skin

irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).

[5]* Handling: Work should be conducted in a well-ventilated fume hood. Wear appropriate

personal protective equipment (PPE), including flame-retardant lab coats, safety goggles,

and chemical-resistant gloves.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

heat, sparks, and open flames.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b075015?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075015?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

